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Compound of Interest

Compound Name: DBCO-NHCO-PEG13-acid

Cat. No.: B8104233 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for DBCO-NHCO-PEG13-acid is not publicly

available. This guide has been compiled using safety data from structurally similar compounds,

namely DBCO-NHCO-PEG13-NHS ester and DBCO-PEG4-NHS ester, alongside general

laboratory safety protocols. The information herein should be used as a guideline for risk

assessment, and it is imperative to handle this reagent with the caution appropriate for a

chemical with incompletely characterized toxicological properties.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a detailed overview of the available safety information, handling

procedures, and relevant experimental protocols for DBCO-NHCO-PEG13-acid.

Physicochemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and use. The available data for DBCO-NHCO-PEG13-acid is summarized below.
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Property Value Source

Molecular Formula C48H72N2O17
BroadPharm[1], Precise

PEG[2]

Molecular Weight 949.1 g/mol
BroadPharm[1], Precise

PEG[2]

Appearance White to off-white solid
Inferred from similar

compounds

Purity >96% to 98% BroadPharm[1], Precise PEG

Solubility Water, DMSO, DCM, DMF BroadPharm

Storage -20°C BroadPharm

Hazard Identification and Classification
Due to the absence of a specific SDS for DBCO-NHCO-PEG13-acid, the hazard classification

is based on data from the structurally related compound, DBCO-PEG4-NHS ester. It is

important to note that the SDS for another similar compound, DBCO-NHCO-PEG13-NHS ester,

states that it is not classified as a hazard. However, adopting a more cautious approach based

on the DBCO-PEG4-NHS ester data is recommended.

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure
Category 3

H335: May cause respiratory

irritation

Data sourced from the Safety

Data Sheet for DBCO-PEG4-

NHS ester.
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GHS Pictogram (based on surrogate data):

alt text

Signal Word (based on surrogate data): Warning

Safety and Handling Protocols
Adherence to strict safety protocols is crucial for minimizing exposure and mitigating risks when

handling chemical compounds with unconfirmed hazard profiles.

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood to minimize inhalation exposure.

Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.

Double-gloving is recommended.

Body Protection: A laboratory coat and closed-toe shoes are mandatory.

Respiratory Protection: If working outside of a fume hood where dust or aerosols may be

generated, a suitable respirator should be used.

Avoid breathing dust, fumes, or vapors.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound and before leaving the laboratory.

Contaminated clothing should be removed and washed before reuse.

First Aid and Emergency Procedures
In the event of exposure or accidental release, the following measures should be taken

immediately.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. If irritation

develops or persists, seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to lift the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Wear appropriate PPE.

Avoid dust formation.

Sweep up the spilled material and place it in a suitable, closed container for disposal. Inert

absorbent material like sand or vermiculite can be used for liquids.

Prevent the material from entering drains or water courses.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: May emit toxic fumes under fire conditions.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.
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Experimental Protocols: In Vitro Cytotoxicity
Assessment
A fundamental aspect of safety assessment is determining a compound's potential to cause cell

damage. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a

standard colorimetric method for assessing cell metabolic activity, which serves as a measure

of cell viability.

Cell Seeding:

Culture a relevant cell line (e.g., HeLa, A549) to approximately 80% confluency.

Trypsinize and count the cells.

Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete culture medium.

Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow

for cell attachment.

Compound Treatment:

Prepare a stock solution of DBCO-NHCO-PEG13-acid in a suitable solvent (e.g., DMSO).

Perform serial dilutions of the stock solution in culture medium to achieve a range of

desired final concentrations.

Remove the medium from the wells and add 100 µL of the medium containing the different

compound concentrations. Include vehicle controls (medium with the same concentration

of solvent) and untreated controls.

Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition and Incubation:

After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.
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Incubate the plate for an additional 2-4 hours at 37°C, allowing metabolically active cells to

reduce the yellow MTT to purple formazan crystals.

Formazan Solubilization:

Carefully remove the medium from each well.

Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10%

SDS) to each well to dissolve the formazan crystals.

Gently mix the plate on an orbital shaker for 5-10 minutes to ensure complete dissolution.

Data Acquisition and Analysis:

Measure the absorbance of each well at 570 nm using a microplate reader.

Calculate the percentage of cell viability using the formula: % Cell Viability = (Absorbance

of treated cells / Absorbance of control cells) x 100

Plot the percentage of cell viability against the compound concentration to determine the

IC50 value (the concentration that inhibits 50% of cell viability).

Visualized Workflows
The following diagrams illustrate key logical and experimental workflows for ensuring safety

and assessing the biological impact of DBCO-NHCO-PEG13-acid.
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Caption: General workflow for safe handling and response for DBCO-NHCO-PEG13-acid.
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Caption: Experimental workflow for the in vitro MTT cytotoxicity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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